Cas no 1804834-38-5 (Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804834-38-5
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4837430
• Update Time: 2025-05-22

Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-8(17)3-6-9(15)5(4-11)2-7(16-6)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： GOJWESLPHCCWKO-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804834-38-5): A Comprehensive Overview

Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate, a compound with the CAS registry number 1804834-38-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethoxy group, an iodo group, and a chloromethyl acetate moiety. The presence of these functional groups imparts unique chemical and physical properties, making it a valuable substrate for various research and industrial applications.

The synthesis of Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which is particularly beneficial for large-scale production.

One of the most notable applications of this compound lies in its potential as a precursor in drug discovery. The trifluoromethoxy group is known to enhance pharmacokinetic properties such as solubility and bioavailability, while the iodo group can serve as a reactive site for further functionalization. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, making them candidates for preclinical testing.

In addition to its role in pharmaceutical research, Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate has found utility in materials science. Its ability to act as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been extensively studied. Recent research highlights its potential in creating porous materials with applications in gas storage and catalysis.

The environmental impact of this compound is another area of active investigation. Studies have examined its degradation pathways under various conditions, including photolysis and biodegradation. Results indicate that while the compound is stable under normal conditions, it undergoes rapid breakdown in the presence of specific enzymes or UV light, reducing its persistence in the environment.

From a safety standpoint, Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate has been classified as non-toxic to aquatic life at concentrations typically encountered in industrial settings. However, handling precautions are recommended due to its potential irritant properties.

Looking ahead, ongoing research aims to further optimize the synthesis of this compound while exploring novel applications in fields such as sensors and electronics. The integration of computational chemistry tools has significantly accelerated this process, enabling researchers to predict optimal reaction conditions and molecular interactions with high accuracy.

In conclusion, Methyl 4-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804834-38-5) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new avenues for its application, this compound is poised to play an increasingly important role in both academic and industrial settings.